Cas no 51513-25-8 (ethyl (2E)-pent-2-en-4-ynoate)

• Product Name: ethyl (2E)-pent-2-en-4-ynoate
• CAS No: 51513-25-8
• MF: C₇H₈O₂
• MW: 124.137222290039
• MDL: MFCD11506705
• CID: 1575667
• Update Time: 2025-10-31

ethyl (2E)-pent-2-en-4-ynoate Chemical and Physical Properties

Names and Identifiers

• 2-Penten-4-ynoic acid, ethyl ester, (2E)-
• ethyl (2E)-pent-2-en-4-ynoate

• MDL： MFCD11506705
• Inchi： 1S/C7H8O2/c1-3-5-6-7(8)9-4-2/h1,5-6H,4H2,2H3/b6-5+
• InChI Key： HWZIPXLMNOMOJA-AATRIKPKSA-N
• SMILES： C(OCC)(=O)/C=C/C#C

Computed Properties

• Exact Mass: 124.05244

Experimental Properties

• Density: 0.993±0.06 g/cm3(Predicted)
• Boiling Point: 146.8±23.0 °C(Predicted)
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl (2E)-pent-2-en-4-ynoate

Ethyl (2E)-pent-2-en-4-ynoate: A Comprehensive Overview

Ethyl (2E)-pent-2-en-4-ynoate, with the CAS number 51513-25-8, is a compound of significant interest in the field of organic chemistry. This compound, also known as ethyl 4-pentyne-2-en-oate, belongs to the class of ene-yne esters and has garnered attention due to its unique structural properties and potential applications in various chemical industries. The compound's structure, which includes a conjugated ene-yne system, makes it a valuable intermediate in organic synthesis and a promising candidate for advanced materials development.

The name ethyl (2E)-pent-2-en-4-ynoate highlights its structural features: an ethyl ester group attached to a pentenynoic acid moiety. The "(2E)" designation refers to the configuration of the double bond in the molecule, indicating that the substituents on either side of the double bond are on opposite sides. This stereochemistry plays a crucial role in determining the compound's reactivity and physical properties. Recent studies have shown that such ene-yne systems can exhibit interesting electronic properties, making them suitable for applications in optoelectronics and advanced polymers.

One of the key areas of research involving ethyl (2E)-pent-2-en-4-ynoate is its use as a precursor in click chemistry reactions. Click chemistry, a concept popularized by Nobel laureate Barry Sharpless, emphasizes the use of simple and efficient reactions to build complex molecules. The ene-yne system in this compound is particularly amenable to copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, which are widely used in drug discovery and materials science. Recent advancements in catalytic systems have further enhanced the efficiency of these reactions, making ethyl (2E)-pent-2-en-4-ynoate an even more valuable tool for researchers.

In addition to its role in click chemistry, ethyl (2E)-pent-2-en-4-ynoate has been explored for its potential in polymer synthesis. The compound's ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with unique mechanical and optical properties. For instance, researchers have reported the synthesis of high-performance polymers using this compound as a monomer, demonstrating its versatility in materials science applications.

The synthesis of ethyl (2E)-pent-2-en-4-ynoate typically involves multi-step organic reactions. One common approach involves the alkylation of an appropriate acid followed by esterification. Recent studies have focused on optimizing these synthetic pathways to improve yield and reduce costs. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times while maintaining product quality.

From a physical properties perspective, ethyl (2E)-pent-2-en-4-yonoate exhibits a melting point of approximately -30°C and a boiling point around 100°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and diethyl ether makes it convenient for use in various chemical processes. The compound's stability under ambient conditions is another favorable attribute, although it may undergo polymerization or other transformations under specific reaction conditions.

Recent research has also delved into the biological activity of ethyl (2E)-pent-2-en-yonoate. Studies have shown that this compound exhibits moderate anti-inflammatory properties, suggesting potential applications in pharmaceuticals. Additionally, its ability to interact with certain biological molecules has led to investigations into its role as a lead compound for drug development.

In conclusion, ethyl (2E)-penten-yonoate is a versatile compound with a wide range of applications across different fields of chemistry. Its unique structure, combined with recent advancements in synthetic methods and material science applications, positions it as an important building block for future innovations. As research continues to uncover new uses for this compound, it is likely that ethyl (2E)-penten-yonoate will play an increasingly significant role in both academic and industrial settings.